(3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one

• IUPAC Name: (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one
• InChI: InChI=1S/C20H18O3/c1-3-14-4-8-16(9-5-14)19-13-17(20(21)23-19)12-15-6-10-18(22-2)11-7-15/h4-13H,3H2,1-2H3/b17-12-
• InChI Key: PNCMGEMBMVAJGZ-ATVHPVEESA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=CC3=CC=C(C=C3)OC)C(=O)O2
• Isomeric SMILES: CCC1=CC=C(C=C1)C2=C/C(=C/C3=CC=C(C=C3)OC)/C(=O)O2
• Molecular Formula: C20H18O3
• Molecular Weight: 306.4 g/mol

Description

(3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one, also known as EMF, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. EMF is a furan derivative that possesses a unique chemical structure that makes it an attractive target for research. In

Mechanism of Action

The exact mechanism of action of (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one is not fully understood, but it is believed to act through multiple pathways. In anti-inflammatory studies, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to inhibit the production of pro-inflammatory cytokines and enzymes, such as TNF-α, IL-1β, and COX-2. In anti-cancer studies, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to induce apoptosis and inhibit cell proliferation through the modulation of various signaling pathways, including the PI3K/Akt and MAPK pathways. In anti-diabetic studies, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to improve insulin sensitivity and glucose uptake in cells.
Biochemical and Physiological Effects:
(3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to have various biochemical and physiological effects, depending on the application. In anti-inflammatory studies, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to reduce inflammation and pain in animal models of arthritis and colitis. In anti-cancer studies, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to inhibit tumor growth and metastasis in various cancer cell lines and animal models. In anti-diabetic studies, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to improve glucose tolerance and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one is its unique chemical structure, which allows for the synthesis of various derivatives with different properties. (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one is also relatively easy to synthesize and purify, making it an attractive target for research. However, one of the limitations of (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one is its low solubility in water, which can make it difficult to use in certain applications.

Future Directions

There are many future directions for (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one research, including the synthesis of new derivatives with enhanced properties, the development of new applications in various fields, and the elucidation of the exact mechanism of action. Some potential future directions include the use of (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one as a drug delivery system, the development of (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one-based sensors and biosensors, and the investigation of (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one's potential as a therapeutic agent for neurological disorders.

Synthesis Methods

(3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one can be synthesized through a multi-step process that involves the condensation of 4-ethylphenylacetic acid with 4-methoxybenzaldehyde in the presence of a base catalyst, followed by cyclization of the resulting intermediate with acetic anhydride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

(3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic electronics. In medicinal chemistry, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. In material science, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been used as a building block for the synthesis of functionalized polymers and nanoparticles. In organic electronics, (3Z)-5-(4-ethylphenyl)-3-[(4-methoxyphenyl)methylidene]furan-2-one has been used as a hole-transporting material in organic solar cells and light-emitting diodes.